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Introduction to Tricyclamol Chloride

Tricyclamol chloride is a quaternary ammonium salt with anticholinergic and antispasmodic properties. It is

chemically defined as 1-(3-cyclohexyl-3-hydroxy-3-phenylpropyl)-1-methylpyrrolidinium chloride and

represents a significant compound in medicinal chemistry for the development of muscarinic receptor

antagonists [1] [2]. The compound exists as a racemate and is characterized by its crystalline structure and

specific decomposition point [3] [4]. This protocol details its synthetic procedure based on the original patent

and provides a comprehensive analytical profile for researchers and drug development professionals.

Synthesis Protocol

The synthesis of tricyclamol chloride, as disclosed in the original patent, involves a multi-step procedure

centered on Grignard reaction chemistry to form the core carbon skeleton, followed by quaternization to

yield the final product [5].

Synthetic Route and Reaction Mechanism

The synthetic pathway can be visualized as a two-stage process, as outlined below.
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Detailed Experimental Procedure

Step 1: Preparation of 1-Cyclohexyl-1-phenylcarbinol

Reaction Setup: A Grignard reagent is prepared by reacting cyclohexyl bromide with magnesium
turnings in anhydrous diethyl ether under a nitrogen atmosphere [5].

Addition: A solution of ethyl benzoate in anhydrous ether is added dropwise to the vigorously stirred
Grignard reagent solution. The addition rate should maintain a gentle reflux.

Post-reaction Processing: After the addition is complete, the reaction mixture is refluxed for an
additional hour. It is then cautiously decomposed by pouring onto a mixture of ice and diluted

hydrochloric acid.
Isolation: The ether layer is separated, and the aqueous layer is further extracted with ether. The

combined ether extracts are washed with a saturated sodium bicarbonate solution, followed by
water. The product, 1-cyclohexyl-1-phenylcarbinol, is obtained after removal of the solvent [5].

Step 2: Preparation of 3-Chloro-1-cyclohexyl-1-phenylpropan-1-ol

Reaction: The carbinol from Step 1 is reacted with β-propiolactone in the presence of a catalyst like
zinc chloride or stannic chloride.

Chlorination: The resulting hydroxy acid is then treated with thionyl chloride (SOCl₂) in benzene,
leading to the formation of 3-chloro-1-cyclohexyl-1-phenylpropan-1-ol [5].
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Step 3: Quaternization to Form Tricyclamol Chloride

Alkylation: The chloro compound from Step 2 is reacted with a 25% aqueous solution of N-
methylpyrrolidine [5].

Solvent and Conditions: The reaction can be carried out in a solvent like 2-butanone [5].
Isolation and Purification: The mixture is heated, and upon cooling, the crude tricyclamol chloride
precipitates. The product can be purified through recrystallization from a suitable solvent system,
such as a mixture of 2-propanol and diethyl ether, to yield pure tricyclamol chloride [5].

Critical Reaction Parameters

Atmosphere: The initial Grignard reaction must be conducted under an anhydrous and oxygen-
free atmosphere (e.g., nitrogen) to prevent reagent decomposition [5].

Solvent Purity: All solvents, particularly diethyl ether and 2-butanone, must be anhydrous to ensure
high reaction yield and prevent side reactions.

Temperature Control: The addition of reagents, especially during the Grignard reaction, should be
controlled to manage exothermicity and maintain a gentle reflux.

Analytical and Characterization Data

The following tables summarize the key chemical, physical, and spectroscopic properties of tricyclamol

chloride for identification and quality control.

Table 1: Chemical Identity and Physical Properties of Tricyclamol Chloride

Property Value / Description

CAS Registry
Number

3818-88-0 [1] [3] [2]

IUPAC Name 1-cyclohexyl-3-(1-methylpyrrolidin-1-ium-1-yl)-1-phenylpropan-1-ol; chloride

[1]

Molecular Formula C₂₀H₃₂ClNO [1] (or C₂₀H₃₂NO·Cl, C₂₀H₃₃ClNO) [3] [2]

Molecular Weight 337.93 g/mol [1] [3]
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Property Value / Description

Melting Point 226-227 °C (decomposes) [3] [4]

Canonical SMILES C[N+]1(CCCC1)CCC(C2CCCCC2)(C3=CC=CC=C3)O.[Cl-] [1]

InChI Key PISKUTGWQHZKIK-UHFFFAOYSA-M [1]

Table 2: Spectral Data and Pharmacological Profile

Category Details

Spectroscopic Data
(as reported)

¹H NMR & ¹³C NMR: Specific spectral data for the final product was not

provided in the search results. It is recommended to consult modern
analytical databases for comprehensive NMR assignments.

Pharmacological
Class

Anticholinergic, Antispasmodic [1] [2]

Known Synonyms Elorine chloride, Lergine chloride, Tricoloid chloride, Compound 14045
methochloride [1] [2]

Discussion and Applications

Tricyclamol chloride serves as a classic example of a muscarinic receptor antagonist. Its structure-activity

relationship highlights the importance of the quaternary ammonium group for receptor binding and the

lipophilic cyclohexyl and phenyl groups for modulating potency and duration of action. While the searched

results do not detail its current applications, compounds of this class are fundamentally important in drug

development for conditions involving overactive cholinergic signaling.

The synthetic route described is robust but relies on classical methods. Modern synthetic approaches may

explore alternative greener solvents or catalytic methods to improve atom economy and reduce

environmental impact. Furthermore, the resolution of the racemate to obtain enantiomerically pure material

could be a subject of interest for investigating potential differences in the pharmacological profile of the

individual enantiomers.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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